3-(3-Chloro-4-fluorophenyl)oxolan-3-ol

• IUPAC Name: 3-(3-chloro-4-fluorophenyl)oxolan-3-ol
• InChI: InChI=1S/C10H10ClFO2/c11-8-5-7(1-2-9(8)12)10(13)3-4-14-6-10/h1-2,5,13H,3-4,6H2
• InChI Key: MPNKTWMJGJDTHJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1(C2=CC(=C(C=C2)F)Cl)O
• Molecular Formula: C10H10ClFO2
• Molecular Weight: 216.63 g/mol

Description

The compound identified as “3-(3-Chloro-4-fluorophenyl)oxolan-3-ol” is a chemical entity with specific properties and applications. This compound is utilized in various scientific and industrial fields due to its unique chemical structure and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of 3-(3-Chloro-4-fluorophenyl)oxolan-3-ol involves multiple synthetic routes. The most common method includes the formation of inclusion complexes with cyclodextrins. This process involves the encapsulation of the compound within the non-polar cavity of cyclodextrins, enhancing its solubility and stability .

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as crystallization, filtration, and purification to obtain the desired compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

3-(3-Chloro-4-fluorophenyl)oxolan-3-ol undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, resulting in reduced products.

Substitution: This reaction involves the replacement of one functional group with another, leading to the formation of substituted products.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and substitution reagents like halogens. The reaction conditions vary depending on the desired product and may include specific temperatures, pressures, and solvents .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may produce ketones or aldehydes, while reduction reactions may yield alcohols .

Scientific Research Applications

3-(3-Chloro-4-fluorophenyl)oxolan-3-ol has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in various chemical reactions to study reaction mechanisms and product formation.

Biology: Utilized in biological studies to understand its effects on cellular processes and pathways.

Medicine: Investigated for its potential therapeutic applications, including drug development and disease treatment.

Industry: Applied in industrial processes for the synthesis of other chemical compounds and materials.

Mechanism of Action

The mechanism of action of 3-(3-Chloro-4-fluorophenyl)oxolan-3-ol involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules, altering their structure and function. This interaction can lead to changes in cellular processes and biochemical pathways, resulting in the desired therapeutic or industrial outcomes .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 3-(3-Chloro-4-fluorophenyl)oxolan-3-ol include other cyclodextrin inclusion complexes and related chemical entities. These compounds share similar structural features and reactivity patterns.

Uniqueness

This compound is unique due to its specific chemical structure and the ability to form stable inclusion complexes with cyclodextrins. This property enhances its solubility, stability, and reactivity, making it valuable in various scientific and industrial applications.